Cas no 1350760-06-3 (1-(Tert-butyl)-3-(2,3,4-trifluorophenyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(Tert-butyl)-3-(2,3,4-trifluorophenyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 1350760-06-3
• MF: C₁₄H₁₃F₃N₂O
• MW: 282.261033773422
• CID: 4695883
• Update Time: 2025-05-25

1-(Tert-butyl)-3-(2,3,4-trifluorophenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butyl)-3-(2,3,4-trifluorophenyl)-1H-pyrazole-4-carbaldehyde
• 1-tert-butyl-3-(2,3,4-trifluorophenyl)-1H-pyrazole-4-carboxaldehyde
• CLBRSJWAWUHQBS-UHFFFAOYSA-N
• 1H-Pyrazole-4-carboxaldehyde, 1-(1,1-dimethylethyl)-3-(2,3,4-trifluorophenyl)-
• 1-(Tert-butyl)-3-(2,3,4-trifluorophenyl)-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C14H13F3N2O/c1-14(2,3)19-6-8(7-20)13(18-19)9-4-5-10(15)12(17)11(9)16/h4-7H,1-3H3
• InChI Key： CLBRSJWAWUHQBS-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C1C(C=O)=CN(C(C)(C)C)N=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• Topological Polar Surface Area: 34.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(Tert-butyl)-3-(2,3,4-trifluorophenyl)-1H-pyrazole-4-carbaldehyde

1-(Tert-butyl)-3-(2,3,4-trifluorophenyl)-1H-pyrazole-4-carbaldehyde: A Comprehensive Overview

The compound 1-(Tert-butyl)-3-(2,3,4-trifluorophenyl)-1H-pyrazole-4-carbaldehyde, identified by the CAS registry number 1350760-06-3, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention in recent years due to their versatile biological activities and structural diversity. The molecule's structure incorporates a pyrazole ring system substituted with a tert-butyl group at position 1 and a 2,3,4-trifluorophenyl group at position 3, along with an aldehyde functional group at position 4. These substituents contribute to the compound's unique physicochemical properties and bioactivity profiles.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The presence of fluorine atoms in the aromatic ring of this compound further enhances its electronic properties, making it a promising candidate for various therapeutic applications. For instance, researchers have demonstrated that such fluorinated pyrazole derivatives exhibit potent inhibitory effects against key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore the potential of 1-(Tert-butyl)-3-(2,3,4-trifluorophenyl)-1H-pyrazole-4-carbaldehyde as a lead compound in the design of novel anti-inflammatory drugs.

In addition to its pharmacological significance, this compound has also been explored for its role in agrochemicals. The aldehyde group present in the molecule can serve as a reactive site for further functionalization, enabling the synthesis of bioactive molecules with enhanced pest control properties. Recent advancements in green chemistry have emphasized the importance of sustainable synthesis routes for such compounds. Researchers have successfully developed eco-friendly methods for synthesizing 1-(Tert-butyl)-3-(2,3,4-trifluorophenyl)-1H-pyrazole-4-carbaldehyde using microwave-assisted reactions and catalytic systems that minimize waste and energy consumption.

The environmental impact of this compound has also been a subject of interest. Given its potential use in agrochemicals and pharmaceuticals, understanding its fate and behavior in different environmental compartments is crucial for risk assessment purposes. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions but persists longer under anaerobic conditions. This information is vital for regulatory agencies to formulate guidelines ensuring safe handling and disposal practices.

From a synthetic perspective, the construction of this molecule involves a multi-step process that typically begins with the preparation of intermediates such as tert-butyl pyrazoles and trifluorophenyl derivatives. The final aldehyde functionality is introduced through oxidation reactions or direct coupling methods. Recent innovations in cross-coupling chemistry have provided more efficient pathways for assembling such complex structures with high precision.

In conclusion, 1-(Tert-butyl)-3-(2,3,4-trifluorophenyl)-1H-pyrazole-4-carbaldehyde represents a compelling example of how structural diversity can be harnessed to create molecules with multifaceted applications. Its unique combination of fluorinated aromatic rings and aldehyde functionalities positions it as a valuable asset in both pharmaceutical and agrochemical sectors. As research continues to uncover new insights into its biological activities and synthetic pathways, this compound is poised to play an increasingly significant role in modern chemical science.